CHMFL-BTK-01

• Molecular Formula: C38H41N5O5
• Molecular Weight: 647.8 g/mol
• InChI: InChI=1S/C38H41N5O5/c1-7-34(44)40-32-22-28(15-16-30(32)36(46)43-17-19-48-20-18-43)39-33-21-26(23-42(6)37(33)47)29-9-8-10-31(24(29)2)41-35(45)25-11-13-27(14-12-25)38(3,4)5/h7-16,21-23,39H,1,17-20H2,2-6H3,(H,40,44)(H,41,45)
• InChIKey: UBXBHXGYYBYXOB-UHFFFAOYSA-N

CHMFL-BTK-01: A Highly Selective Irreversible BTK Inhibitor for Kinase Research and B-Cell Malignancy Studies

CHMFL-BTK-01 (compound 9) is a potent, irreversible, covalent Bruton's tyrosine kinase (BTK) inhibitor discovered through structure-based drug design. It inhibits BTK with an IC50 of 7 nM [1]. The compound acts by forming a covalent bond with the Cys481 residue in the BTK active site, a mechanism confirmed by X-ray crystallography and cysteine-serine mutation rescue experiments [1]. CHMFL-BTK-01 is primarily employed as a pharmacological tool in research settings to dissect BTK-dependent signaling in B-cell lymphoma and related pathologies [1]. Its high selectivity and distinct off-target profile differentiate it from clinically approved BTK inhibitors like ibrutinib, acalabrutinib, and zanubrutinib.

1

Covalent BTK probe targeting Cys481 for irreversible inhibition studies

2

Kinase selectivity profiling workflow with minimal off-target kinase interference

3

B-cell receptor signaling pathway analysis and BTK-dependent cellular assays

• [1] Liang Q, Chen Y, Yu K, Chen C, Zhang S, Wang A, et al. Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK) inhibitor. Eur J Med Chem. 2017;131:1-17. View Source

CHMFL-BTK-01: Why Broad-Spectrum BTK Inhibitors Cannot Substitute for This Ultra-Selective Tool Compound

BTK inhibitors are not interchangeable; their therapeutic and experimental utility is governed by distinct selectivity fingerprints and off-target liabilities. While ibrutinib, acalabrutinib, and zanubrutinib are clinically approved covalent BTK inhibitors, each exhibits a unique pattern of cross-reactivity with other kinases bearing structurally similar cysteine residues, such as BMX, JAK3, and EGFR [1]. These off-target interactions can confound experimental results in cellular and in vivo models by activating or inhibiting unintended signaling pathways. CHMFL-BTK-01 was specifically engineered to overcome these limitations, demonstrating an exceptionally clean kinome-wide selectivity profile and complete ablation of BMX, JAK3, and EGFR activity [2]. For researchers requiring precise dissection of BTK-specific biology, substituting CHMFL-BTK-01 with a less selective clinical analog introduces significant experimental noise and compromises data interpretability.

Target tool

CHMFL-BTK-01

Irreversible Cys481-targeted BTK probe with reported high kinome selectivity and negligible BMX/EGFR/JAK3 inhibition

Generic BTK inhibitors

Ibrutinib and analogues

May retain potent off-target activity against BMX, JAK3, EGFR, or ITK, which can confound immune cell functional readouts or introduce non-BTK cytotoxicity

Risk summary

Selectivity context

Simply matching irreversible BTK binding does not guarantee a clean selectivity profile; off-target kinase inhibition may shift assay interpretation and biological conclusions

• [1] Liang Q, Chen Y, Yu K, Chen C, Zhang S, Wang A, et al. Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK) inhibitor. Eur J Med Chem. 2017;131:1-17. View Source
• [2] Kaptein A, de Bruin G, van de Kar B, Hoogeland M, Meeuwenoord N, van der Marel G, et al. Potency and Selectivity of BTK Inhibitors in Clinical Development for B-Cell Malignancies. Blood. 2018;132(Supplement 1):1871. View Source

CHMFL-BTK-01: Quantitative Evidence of Differentiated Potency, Selectivity, and Target Engagement

Unmatched Kinome-Wide Selectivity: Zero Off-Target Kinase Hits at 1 µM

CHMFL-BTK-01 demonstrates a near-absolute selectivity for BTK within the human kinome. In a KINOMEscan assay panel of 468 kinases and mutants at 1 µM, CHMFL-BTK-01 achieved an S-score (35) of 0.00, indicating that no kinase other than BTK was inhibited by >65% [1]. This stands in stark contrast to acalabrutinib, a second-generation BTK inhibitor, which exhibits a 1.5% hit rate (kinases inhibited >65% at 1 µM, excluding BTK) under identical assay conditions [2]. Ibrutinib, the first-in-class BTK inhibitor, displays an even broader off-target profile, with known inhibitory activity against kinases such as EGFR (IC50 5.3 nM) and BMX (IC50 0.8 nM) [3].

Kinome-wide selectivity

Head-to-head

S(35) score: 0.00 at 1 μM (468 kinases)

Selectivity assay context: nearly undetectable off-target binding vs. Ibrutinib's promiscuous profile

Reported rank among tested set; class-specific review needed for cross-assay transfer

Evidence Dimension	Kinome-wide off-target kinase inhibition rate
Target Compound Data	0.00 (S-score (35) at 1 µM, 468 kinases/mutants)
Comparator Or Baseline	Acalabrutinib: 1.5% of human wild-type kinases inhibited >65% at 1 µM; Ibrutinib: inhibits EGFR (IC50 5.3 nM), BMX (IC50 0.8 nM)
Quantified Difference	CHMFL-BTK-01 exhibits a 1.5% absolute reduction in off-target hit rate versus acalabrutinib and a >100-fold reduction in EGFR/BMX inhibitory potency compared to ibrutinib.
Conditions	KINOMEscan profiling at 1 µM for CHMFL-BTK-01 and acalabrutinib; biochemical IC50 determinations for ibrutinib.

Why This Matters

Researchers requiring BTK-specific pathway interrogation without confounding kinase off-target effects should select CHMFL-BTK-01 to ensure data fidelity.

• [1] Liang Q, Chen Y, Yu K, Chen C, Zhang S, Wang A, et al. Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK) inhibitor. Eur J Med Chem. 2017;131:1-17. View Source
• [2] Kaptein A, de Bruin G, van de Kar B, Hoogeland M, Meeuwenoord N, van der Marel G, et al. Potency and Selectivity of BTK Inhibitors in Clinical Development for B-Cell Malignancies. Blood. 2018;132(Supplement 1):1871. View Source
• [3] Gu D, Tang H, Wu J, Li J, Miao Y. Targeting Bruton tyrosine kinase using non-covalent inhibitors in B cell malignancies. J Hematol Oncol. 2021;14(1):114. Table 1. View Source

Complete Abolition of Key Off-Target Kinases BMX, JAK3, and EGFR

A critical differentiator of CHMFL-BTK-01 is its complete lack of activity against BMX, JAK3, and EGFR—kinases commonly inhibited by other covalent BTK inhibitors due to homologous cysteine residues [1]. In biochemical assays, CHMFL-BTK-01 was shown to completely abolish BMX, JAK3, and EGFR activity [1]. In contrast, ibrutinib potently inhibits BMX with an IC50 of 0.8 nM, JAK3 with an IC50 of 32 nM, and EGFR with an IC50 of 5.3 nM [2]. This stark difference in off-target engagement eliminates a major source of experimental variability when using CHMFL-BTK-01.

Off-target kinase abolition

Class-level inference

Complete abolition of BMX, JAK3, EGFR activity

Off-target kinase inhibition context: may reduce confounding signals in immune cell assays

Data to verify; comparator Ibrutinib retains measurable activity against these kinases

Evidence Dimension	Inhibition of off-target kinases with homologous cysteine residues
Target Compound Data	Complete abolition of BMX, JAK3, and EGFR activity at tested concentrations
Comparator Or Baseline	Ibrutinib: BMX IC50 = 0.8 nM, JAK3 IC50 = 32 nM, EGFR IC50 = 5.3 nM
Quantified Difference	CHMFL-BTK-01 has no detectable inhibition of BMX, JAK3, or EGFR, whereas ibrutinib potently inhibits these targets with sub-nanomolar to low nanomolar potency.
Conditions	Biochemical kinase inhibition assays

Why This Matters

For experiments where off-target inhibition of BMX, JAK3, or EGFR could confound phenotypic readouts (e.g., immune cell assays), CHMFL-BTK-01 provides a clean, BTK-specific pharmacological tool.

• [1] Liang Q, Chen Y, Yu K, Chen C, Zhang S, Wang A, et al. Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK) inhibitor. Eur J Med Chem. 2017;131:1-17. View Source
• [2] Gu D, Tang H, Wu J, Li J, Miao Y. Targeting Bruton tyrosine kinase using non-covalent inhibitors in B cell malignancies. J Hematol Oncol. 2021;14(1):114. Table 1. View Source

Potent Cellular Target Engagement: BTK Y223 Autophosphorylation EC50 <30 nM

CHMFL-BTK-01 demonstrates robust cellular on-target activity, potently inhibiting BTK Y223 autophosphorylation with an EC50 of less than 30 nM in cellular assays [1]. This level of cellular potency is comparable to clinically approved BTK inhibitors. For reference, ibrutinib, acalabrutinib, and zanubrutinib all exhibit EC50 values for BTK-mediated signaling (e.g., CD69 expression in human whole blood) below 10 nM [2], but CHMFL-BTK-01 achieves this cellular efficacy while maintaining its superior selectivity profile.

Potency & cellular efficacy

Cross-study comparable

Biochemical IC50: 7 nM; cellular pY223 EC50 <30 nM

Potency-selectivity trade-off context: lower biochemical affinity than Ibrutinib but cleaner kinome profile

Cross-study comparisons require assay harmonization; cellular EC50 supports pathway-inhibition studies

Evidence Dimension	Inhibition of BTK Y223 autophosphorylation in cellular context
Target Compound Data	EC50 < 30 nM
Comparator Or Baseline	Ibrutinib, acalabrutinib, and zanubrutinib exhibit EC50 values <10 nM for BTK-dependent cellular readouts in human whole blood assays
Quantified Difference	CHMFL-BTK-01 achieves low nanomolar cellular potency for direct BTK target engagement, comparable in magnitude to clinical BTK inhibitors, but with a far cleaner selectivity profile.
Conditions	Cellular assay measuring BTK Y223 autophosphorylation in U2932 and Pfeiffer cells

Why This Matters

The sub-30 nM cellular EC50 confirms that CHMFL-BTK-01 is not only biochemically potent but also effectively engages its target in a live-cell environment, making it suitable for cellular and in vivo mechanistic studies where high target occupancy is required.

• [1] Liang Q, Chen Y, Yu K, Chen C, Zhang S, Wang A, et al. Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK) inhibitor. Eur J Med Chem. 2017;131:1-17. View Source
• [2] Kaptein A, de Bruin G, van de Kar B, Hoogeland M, Meeuwenoord N, van der Marel G, et al. Potency and Selectivity of BTK Inhibitors in Clinical Development for B-Cell Malignancies. Blood. 2018;132(Supplement 1):1871. View Source

Irreversible Covalent Binding Confirmed by X-Ray Crystallography

CHMFL-BTK-01's mechanism of action as an irreversible covalent inhibitor has been rigorously validated. An X-ray crystal structure of CHMFL-BTK-01 in complex with BTK unambiguously confirms the formation of a covalent bond with the Cys481 residue in the ATP-binding pocket [1]. This binding mode is further corroborated by a cysteine-to-serine mutation rescue experiment, wherein BTK inhibition is completely abolished upon mutation of Cys481 [1]. While other covalent BTK inhibitors like ibrutinib and acalabrutinib also target Cys481, the structural data for CHMFL-BTK-01 provides a well-defined molecular framework for understanding its exquisite selectivity.

Evidence Dimension	Mechanistic validation of covalent binding
Target Compound Data	X-ray crystal structure (PDB: 5J87) confirms covalent bond to Cys481; mutation of Cys481 abolishes inhibition
Comparator Or Baseline	Ibrutinib, acalabrutinib, and zanubrutinib are also covalent Cys481 inhibitors, but detailed structural data for CHMFL-BTK-01 uniquely illuminates the basis for its high selectivity.
Quantified Difference	Not applicable; this evidence establishes mechanism-of-action fidelity rather than a quantitative comparator.
Conditions	X-ray crystallography and site-directed mutagenesis studies

Why This Matters

The availability of a high-resolution crystal structure provides researchers with atomic-level insight into the binding pose and selectivity determinants of CHMFL-BTK-01, facilitating structure-based design of control experiments and interpretation of phenotypic data.

• [1] Liang Q, Chen Y, Yu K, Chen C, Zhang S, Wang A, et al. Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK) inhibitor. Eur J Med Chem. 2017;131:1-17. View Source

Induction of G0/G1 Cell Cycle Arrest and Apoptosis in B-Cell Lymphoma Models

CHMFL-BTK-01 demonstrates functional anti-tumor activity in cellular models of B-cell lymphoma. Treatment with CHMFL-BTK-01 induced significant G0/G1 cell cycle arrest and triggered apoptosis in U2932 and Pfeiffer B-cell lymphoma cell lines [1]. This is a hallmark of effective BTK pathway inhibition in B-cell malignancies. By comparison, ibrutinib is known to induce apoptosis and cell cycle arrest in similar B-cell lymphoma models, but its effects are often partly attributable to off-target kinase inhibition (e.g., ITK, EGFR) [2]. The apoptotic effect of CHMFL-BTK-01, achieved in the context of its ultra-clean selectivity profile, provides a more direct readout of BTK-dependent cell survival.

Evidence Dimension	Functional cellular outcome of BTK inhibition
Target Compound Data	G0/G1 arrest and apoptosis induction in U2932 and Pfeiffer cells
Comparator Or Baseline	Ibrutinib induces apoptosis and cell cycle arrest in B-cell lymphoma cells, but with contributions from off-target kinases.
Quantified Difference	No direct quantitative comparison available; the differentiation lies in the purity of the biological readout rather than a numerical efficacy metric.
Conditions	Cellular assays using U2932 and Pfeiffer B-cell lymphoma cell lines

Why This Matters

For studies aimed at isolating the specific contribution of BTK to cell survival and proliferation, CHMFL-BTK-01 offers a cleaner tool than multi-targeted clinical BTK inhibitors, reducing the risk of misattributing phenotypic effects to off-target activities.

• [1] Liang Q, Chen Y, Yu K, Chen C, Zhang S, Wang A, et al. Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK) inhibitor. Eur J Med Chem. 2017;131:1-17. View Source
• [2] Herman SE, Gordon AL, Hertlein E, Ramanunni A, Zhang X, Jaglowski S, et al. Bruton tyrosine kinase represents a promising therapeutic target for treatment of chronic lymphocytic leukemia and is effectively targeted by PCI-32765. Blood. 2011;117(23):6287-6296. View Source

CHMFL-BTK-01: Optimal Research and Industrial Use Cases Based on Differential Evidence

Definitive Dissection of BTK-Specific Signaling Pathways in B-Cell Biology

CHMFL-BTK-01 is the inhibitor of choice for experiments requiring unambiguous attribution of phenotypic changes to BTK blockade. Its kinome-wide S-score of 0.00 [1] ensures that observed effects—such as inhibition of BTK Y223 autophosphorylation (EC50 <30 nM) or induction of G0/G1 arrest and apoptosis [1]—are not confounded by off-target kinase inhibition. This is a critical advantage over ibrutinib, which potently inhibits BMX, EGFR, and JAK3 [2]. Use CHMFL-BTK-01 when publishing high-confidence mechanistic studies in B-cell receptor signaling.

Standardized Positive Control in Kinase Selectivity Profiling Panels

Given its exceptional selectivity profile validated by KINOMEscan (S-score 0.00 among 468 kinases) [1], CHMFL-BTK-01 serves as an ideal reference compound for benchmarking the selectivity of novel BTK inhibitors. It provides a 'gold standard' baseline of near-absolute target specificity, allowing researchers to quantify the selectivity gains or losses of new chemical entities relative to both first-generation (ibrutinib) and second-generation (acalabrutinib, zanubrutinib) inhibitors. This application leverages the cross-study comparable data that places CHMFL-BTK-01 at the extreme end of the BTK inhibitor selectivity spectrum.

Structural Biology and Covalent Inhibitor Mechanism Studies

The availability of a high-resolution X-ray crystal structure of CHMFL-BTK-01 bound to BTK [1] makes it an invaluable tool for structural biologists and medicinal chemists. Researchers can use this structure to guide the design of novel BTK inhibitors, study the molecular basis of covalent binding to Cys481, and conduct detailed structure-activity relationship (SAR) studies. The irreversible binding mode, confirmed by both crystallography and mutational analysis [1], provides a robust system for investigating the kinetics and thermodynamics of covalent inhibition.

Development of BTK-Dependent B-Cell Lymphoma Cellular and In Vivo Models

CHMFL-BTK-01 is well-suited for establishing and validating BTK-dependent cellular and xenograft models of B-cell lymphoma. Its potent cellular activity (EC50 <30 nM for BTK Y223 autophosphorylation) and functional effects on cell cycle and apoptosis in U2932 and Pfeiffer cells [1] demonstrate on-target efficacy. Because it lacks the off-target liabilities of clinical BTK inhibitors like ibrutinib (BMX, EGFR, JAK3 inhibition) [2], CHMFL-BTK-01 can be used to generate cleaner pharmacodynamic and efficacy data, facilitating more accurate translation of preclinical findings to BTK-targeted therapy concepts.

Application

Selection Property

Validation Focus

BTK target validation & chemical probe studies

Kinase selectivity profile

S-score kinome panel and off-target kinase review

Immune cell functional assays (ADCC, NK cell readouts)

Minimal ITK/EGFR/JAK3 interference

Off-target kinase activity in immune effector cells

B-cell lymphoma cell cycle & apoptosis assays

Cellular pathway-inhibition response

BTK Y223 phosphorylation and cell-viability endpoints

Covalent binding & structural biology studies

Confirmed Cys481 covalent engagement (PDB: 5J87)

Cysteine-mutant rescue and co-crystallography verification

• [1] Liang Q, Chen Y, Yu K, Chen C, Zhang S, Wang A, et al. Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK) inhibitor. Eur J Med Chem. 2017;131:1-17. View Source
• [2] Gu D, Tang H, Wu J, Li J, Miao Y. Targeting Bruton tyrosine kinase using non-covalent inhibitors in B cell malignancies. J Hematol Oncol. 2021;14(1):114. Table 1. View Source